Cas no 2094275-91-7 (2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine
• CAS No: 2094275-91-7
• MF: C₁₅H₁₈ClF₃N₂O₂S
• MW: 382.828832149506
• CID: 6585333
• PubChem ID: 121567781
• Update Time: 2025-08-04

2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS033813539
• EN300-6664740
• 2-chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine
• 2094275-91-7
• 2-chloro-3-(2-cyclopentylpyrrolidin-1-yl)sulfonyl-6-(trifluoromethyl)pyridine
• Z2234058584
• 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine

• Inchi： 1S/C15H18ClF3N2O2S/c16-14-12(7-8-13(20-14)15(17,18)19)24(22,23)21-9-3-6-11(21)10-4-1-2-5-10/h7-8,10-11H,1-6,9H2
• InChI Key： KDAFJVHBMHTOAC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C(F)(F)F)N=1)S(N1CCCC1C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 382.0729612g/mol
• Monoisotopic Mass: 382.0729612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine

Professional Introduction to 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine (CAS No. 2094275-91-7)

2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine, identified by its CAS number 2094275-91-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a chloro substituent, a sulfonyl group, and a trifluoromethyl moiety, which collectively contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine features a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring is further modified by the introduction of a chloro group at the 2-position, a trifluoromethyl group at the 6-position, and a sulfonyl group linked to a cyclopentyl-substituted pyrrolidine ring at the 3-position. This arrangement of functional groups creates a molecule with distinct electronic and steric properties, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that incorporate trifluoromethyl groups. The trifluoromethyl moiety is known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. Specifically, the presence of a trifluoromethyl group at the 6-position of the pyridine ring in 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine is expected to contribute to its pharmacokinetic profile, making it an attractive scaffold for medicinal chemists.

The sulfonyl group in this compound is another key feature that warrants attention. Sulfonyl groups are widely recognized for their ability to modulate biological activity by influencing receptor binding and enzyme inhibition. In particular, the sulfonyl group linked to the cyclopentyl-substituted pyrrolidine ring in 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine may play a crucial role in determining its interaction with biological targets. This structural feature has been explored in various drug candidates and has shown promise in treating conditions such as diabetes and inflammation.

The cyclopentylpyrrolidine moiety is also an important component of this compound. Cyclopentyl-substituted heterocycles are known to enhance the solubility and bioavailability of drug molecules. The presence of this group in 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine may contribute to its overall pharmacological activity by improving its ability to cross biological membranes.

Recent research has highlighted the potential of derivatives of this compound as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have suggested that modifications to the sulfonyl group can enhance binding affinity to specific targets, leading to improved therapeutic efficacy. Additionally, the combination of different functional groups in this molecule may provide a synergistic effect, enhancing its biological activity.

The chloro substituent at the 2-position of the pyridine ring is another critical feature that influences the chemical behavior of 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine. Chloro groups are often used in medicinal chemistry due to their ability to modulate electronic properties and influence metabolic pathways. In this context, the chloro group may play a role in enhancing the bioavailability and stability of the compound.

In conclusion, 2-Chloro-3-[(2-cyclopentylpyrrolidin-1-yl)sulfonyl]-6-(trifluoromethyl)pyridine (CAS No. 2094275-91-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including multiple functional groups such as chloro, sulfonyl, and trifluoromethyl moieties, make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its potential biological activities and applications in medicine.